Cas no 1016682-03-3 (3-Amino-N-(2,5-difluorophenyl)propanamide)
1016682-03-3 structure
Product Name:3-Amino-N-(2,5-difluorophenyl)propanamide
CAS No:1016682-03-3
MF:C9H10F2N2O
MW:200.185308933258
CID:1087761
PubChem ID:20119185
Update Time:2025-04-20
3-Amino-N-(2,5-difluorophenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-N-(2,5-difluorophenyl)propanamide
- N~1~-(2,5-difluorophenyl)-beta-alaninamide
- N~1~-(2,5-difluorophenyl)-beta-alaninamide(SALTDATA: HCl)
- 1016682-03-3
- AB01332796-02
- AKOS000158506
- N-(2,5-difluorophenyl)-beta-alaninamide
- STK497997
- NCGC00340635-01
-
- MDL: MFCD09813978
- Inchi: 1S/C9H10F2N2O/c10-6-1-2-7(11)8(5-6)13-9(14)3-4-12/h1-2,5H,3-4,12H2,(H,13,14)
- InChI Key: LQZLYYXWSLUVBP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1NC(CCN)=O)F
Computed Properties
- Exact Mass: 200.07611927g/mol
- Monoisotopic Mass: 200.07611927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
3-Amino-N-(2,5-difluorophenyl)propanamide Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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